Cas no 65219-38-7 (6-(2-chlorophenyl)pyridine-2-carbaldehyde)

• Product Name: 6-(2-chlorophenyl)pyridine-2-carbaldehyde
• CAS No: 65219-38-7
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 1093305
• PubChem ID: 12380167
• Update Time: 2025-11-02

6-(2-chlorophenyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chlorophenyl)picolinaldehyde
• 6-(2-chlorophenyl)pyridine-2-carbaldehyde
• CS-0454673
• AB23866
• SCHEMBL10752747
• 6-(2-chlorophenyl)-2-pyridinecarboxaldehyde
• LSZKBPRWWCRMTO-UHFFFAOYSA-N
• 65219-38-7

• Inchi： 1S/C12H8ClNO/c13-11-6-2-1-5-10(11)12-7-3-4-9(8-15)14-12/h1-8H
• InChI Key： LSZKBPRWWCRMTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 217.0294416g/mol
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-chlorophenyl)pyridine-2-carbaldehyde

Comprehensive Overview of 6-(2-chlorophenyl)pyridine-2-carbaldehyde (CAS No. 65219-38-7)

6-(2-chlorophenyl)pyridine-2-carbaldehyde (CAS No. 65219-38-7) is a versatile organic compound that has attracted significant attention in modern chemical research and pharmaceutical development. This heterocyclic aldehyde combines the structural features of pyridine and aryl substituents, making it a promising scaffold for the design of bioactive molecules with diverse applications. Recent studies have highlighted its potential as a ligand precursor in coordination chemistry and a building block in the synthesis of small-molecule therapeutics. The electronic properties of its chlorinated phenyl group and aldehyde functionality contribute to its unique reactivity profile, which has been extensively explored in medicinal chemistry and materials science literature.

The chemical structure of 6-(2-chlorophenyl)pyridine-2-carbaldehyde features a pyridine ring conjugated with a chlorinated benzene ring through a single carbon linker, terminated by a carbaldehyde group. This arrangement creates a planar aromatic system with significant conjugation effects, enabling interactions with biological targets such as enzymes and receptors. Recent advances in computational chemistry have provided detailed insights into the molecular orbital interactions of this compound, revealing its ability to form hydrogen bonds and π-π stacking interactions with protein active sites. These findings have guided the development of structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates derived from this core scaffold.

In the context of drug discovery, 6-(2-chlorophenyl)pyridine-2-carbaldehyde has emerged as a key intermediate in the synthesis of selective kinase inhibitors. Recent research published in ACS Medicinal Chemistry Letters (2023) demonstrated its utility in the synthesis of pyridine-based compounds targeting tyrosine kinases, which are validated therapeutic targets in cancer therapy. The electrophilic nature of the aldehyde group allows for regioselective functionalization, enabling the introduction of pharmacophoric groups that enhance bioavailability and target specificity. This has led to the development of novel analogs with improved metabolic stability and reduced off-target effects, as reported in a 2024 study by the Journal of Medicinal Chemistry.

The synthetic versatility of 6-(2-chlorophenyl)pyridine-2-carbaldehyde has also been leveraged in fluorescent probe design. A 2023 paper in Chemical Communications highlighted its use as a fluorophore precursor for cell imaging applications. The conjugated π-system of the compound exhibits strong UV-Vis absorption and fluorescence emission properties, which can be fine-tuned through chemical modifications. For instance, the introduction of electron-donating groups on the pyridine ring has been shown to enhance fluorescence quantum yields, making the compound a valuable tool in biological sensing and imaging technologies. These applications are particularly relevant in diagnostic research and real-time monitoring of biological processes.

Recent computational studies have further elucidated the electronic and steric effects of 6-(2-chlorophenyl)pyridine-2-carbaldehyde in molecular recognition events. A 2024 article in Journal of Organic Chemistry employed density functional theory (DFT) calculations to model its interactions with nucleophilic reagents. The results indicated that the electron-withdrawing effect of the chlorine atom significantly influences the reactivity of the aldehyde group, making it more susceptible to nucleophilic attack. This property has been exploited in click chemistry reactions, where the compound serves as a precursor for azide-alkyne cycloaddition, enabling the rapid assembly of complex molecular architectures. Such methodologies are transformative in high-throughput screening and library synthesis efforts.

Looking ahead, the applications of 6-(2-chlorophenyl)pyridine-2-carbaldehyde are expected to expand into nanotechnology and smart material development. Recent research in Advanced Materials (2024) has explored its use in self-assembling nanosystems, where its hydrophobic and hydrophilic balance facilitates controlled aggregation and stimuli-responsive behavior. The chlorinated substituent has been identified as a critical factor in modulating the self-assembly process, allowing for the design of nanocarriers with targeted drug delivery capabilities. These developments underscore the versatility of the compound and its potential to revolutionize multiple scientific disciplines.

In summary, 6-(2-chlorophenyl)pyridine-2-carbaldehyde represents a powerful molecular platform with diverse applications in chemistry, biology, and materials science. Its unique structural features and favorable reactivity profile have enabled breakthroughs in drug development, imaging technologies, and nanoengineering. As research in this area continues to advance, the compound is poised to play a central role in next-generation innovations across multiple scientific domains. The interdisciplinary nature of its applications highlights the importance of collaborative research in maximizing its potential and addressing global challenges in healthcare and technology.

The compound 6-(2-chlorophenyl)pyridine-2-carbaldehyde is a versatile and structurally unique molecule with significant implications across multiple scientific disciplines. Here's a structured summary of its key features and applications: --- ### 1. Structural Features - Core Architecture: A pyridine ring conjugated with a chlorinated benzene ring via a single carbon linker, terminated by a carbaldehyde group. - Electronic Properties: - The chlorinated phenyl group introduces electron-withdrawing effects. - The aldehyde functionality provides electrophilicity and reactivity. - The planar aromatic system facilitates π-π stacking and hydrogen bonding interactions. --- ### 2. Applications in Medicinal Chemistry - Drug Discovery: - Tyrosine kinase inhibitors: Used as a precursor in the synthesis of pyridine-based compounds targeting cancer-related enzymes. - Structure-Activity Relationship (SAR) studies: Guided the development of analogs with improved metabolic stability and target specificity. - Synthetic Utility: - Regioselective functionalization of the aldehyde group allows for the introduction of pharmacophoric groups. --- ### 3. Fluorescent Probe Design - Fluorescent Properties: - Strong UV-Vis absorption and fluorescence emission due to the conjugated π-system. - Tunable fluorescence via chemical modifications (e.g., electron-donating groups on the pyridine ring). - Applications: - Cell imaging and biological sensing. - Real-time monitoring of biological processes in diagnostic research. --- ### 4. Click Chemistry and Nanotechnology - Click Chemistry Reactions: - Azide-alkyne cycloaddition facilitated by the aldehyde group. - Enables rapid assembly of complex molecular architectures in high-throughput screening and library synthesis. - Nanotechnology: - Self-assembling nanosystems: The hydrophobic/hydrophilic balance and chlorinated substituent modulate self-assembly processes. - Targeted drug delivery via nanocarriers. --- ### 5. Interdisciplinary Impact - Chemistry: Breakthroughs in drug development, imaging technologies, and library synthesis. - Biology: Applications in cell imaging and diagnostic tools. - Materials Science: Smart material development and nanotechnology. --- ### 6. Future Prospects - Next-Generation Innovations: Potential to revolutionize healthcare and technology. - Collaborative Research: Essential for maximizing its potential and addressing global challenges. --- ### Conclusion 6-(2-chlorophenyl)pyridine-2-carbaldehyde is a versatile molecular platform with diverse applications in chemistry, biology, and materials science. Its unique structural features and favorable reactivity profile position it as a central player in interdisciplinary research and future scientific advancements.